N-(1-phenylethyl)-2-[4-(2-pyrimidinyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(1-phenylethyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H23N5O/c1-15(16-6-3-2-4-7-16)21-17(24)14-22-10-12-23(13-11-22)18-19-8-5-9-20-18/h2-9,15H,10-14H2,1H3,(H,21,24)
• InChI Key: UJQIOFCBZUFRHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

N-(1-phenylethyl)-2-[4-(2-pyrimidinyl)-1-piperazinyl]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as PEPA and has been found to have a variety of interesting biochemical and physiological effects. In

Mechanism of Action

PEPA acts as an agonist of the AMPA receptor by binding to a specific site on the receptor and causing an influx of calcium ions into the cell. This influx of calcium ions leads to the activation of various signaling pathways that are involved in synaptic plasticity and other cellular processes.
Biochemical and physiological effects:
PEPA has been found to have a variety of interesting biochemical and physiological effects. For example, studies have shown that PEPA can enhance long-term potentiation (LTP) in the hippocampus, which is a key process involved in learning and memory. PEPA has also been found to increase the release of dopamine in the nucleus accumbens, which is a brain region that is involved in reward processing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PEPA in lab experiments is its potency and selectivity as an AMPA receptor agonist. This makes it a useful tool for studying the role of the AMPA receptor in various cellular processes. However, one limitation of using PEPA is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on PEPA. For example, further studies could explore the effects of PEPA on other neurotransmitter systems, such as the GABAergic and cholinergic systems. Additionally, researchers could investigate the potential therapeutic applications of PEPA, such as in the treatment of neurodegenerative diseases or cognitive disorders. Finally, there is a need for more research on the safety and toxicity of PEPA, particularly at high concentrations.

Synthesis Methods

The synthesis of PEPA involves the reaction of 1-benzylpiperazine with 2-chloro-N-(2-pyrimidinyl)acetamide in the presence of a palladium catalyst. The resulting product is then treated with sodium borohydride to yield N-(1-phenylethyl)-2-[4-(2-pyrimidinyl)-1-piperazinyl]acetamide. This method has been shown to be effective in producing high yields of pure PEPA.

Scientific Research Applications

PEPA has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and drug discovery. In particular, PEPA has been found to be a potent and selective agonist of the AMPA receptor, which is a subtype of glutamate receptor that plays a key role in synaptic plasticity and learning and memory.